Cas no 66756-57-8 (DIOSBULBIN-D)
DIOSBULBIN-D structure
Product Name:DIOSBULBIN-D
CAS No:66756-57-8
MF:C19H20O6
MW:344.358506202698
MDL:MFCD20260794
CID:516402
PubChem ID:100021
Update Time:2025-04-19
DIOSBULBIN-D Chemical and Physical Properties
Names and Identifiers
-
- DIOSBULBIN-D
- Diosbulbin D
- [ "" ]
- CHEBI:175356
- NSC310637
- 66756-57-8
- AKOS032948699
- NSC 310637
- NSC-310637
- 7,10-Methano-2H-pyrano(4,3-g)(3)benzoxepin-4,6,8(1H)-trione, 2-(3-furanyl)octahydro-11b-methyl-, (2S-(2alpha,4abeta,6aalpha,7alpha,10alpha,11abeta,11bbeta))-
- CS-0024181
- 2-(Furan-3-yl)-11b-methyloctahydro-2H-7,10-methanopyrano[4,3-g][3]benzoxepine-4,6,8(1H)-trione
- 8-(uran-3-yl)-10-methyl-7,14-dioxatetracyclo[11.2.1.02,11.05,10]hexadecane-3,6,15-trione
- 8-(furan-3-yl)-10-methyl-7,14-dioxatetracyclo[11.2.1.02,11.05,10]hexadecane-3,6,15-trione
- 4-TERT-BUTYLCYCLOHEXANONEDIETHYLACETAL
- DTXSID50985333
- HY-N3765
- 8-(furan-3-yl)-10-methyl-7,14-dioxatetracyclo[11.2.1.0^{2,11}.0^{5,10}]hexadecane-3,6,15-trione
- FS-8939
- 15,16-Epoxy-19-nor-6-oxo-13(16),14-clerodadiene-17,12:18,2-diolide
- 2-(furan-3-yl)-11b-methyloctahydro-2h-7,10-methanooxepino[4,5-f]isochromene-4,6,8(1h)-trione
- (2S)-2beta-(3-Furyl)-4aalpha,5,6abeta,7,10,11,11aalpha,11b-octahydro-11bbeta-methyl-7beta,10beta-methano-2H-pyrano[4,3-g][3]benzoxepine-4,6,8(1H)-trione
- Neodiosbulbin
- 8-(FURAN-3-YL)-10-METHYL-7,14-DIOXATETRACYCLO[11.2.1.0(2),(1)(1).0?,(1)?]HEXADECANE-3,6,15-TRIONE
- DA-62906
- 8-(furan-3-yl)-10-methyl-7,14-dioxatetracyclo(11.2.1.0^(2,11).0^(5,10))hexadecane-3,6,15-trione
-
- MDL: MFCD20260794
- Inchi: 1S/C19H20O6/c1-19-7-15(9-2-3-23-8-9)25-18(22)13(19)6-14(20)16-11-4-10(5-12(16)19)24-17(11)21/h2-3,8,10-13,15-16H,4-7H2,1H3
- InChI Key: FJCWYLRNGKSUCH-UHFFFAOYSA-N
- SMILES: O1C(C2CC1CC1C2C(CC2C(=O)OC(C3=COC=C3)CC12C)=O)=O
Computed Properties
- Exact Mass: 344.12600
- Monoisotopic Mass: 344.12598835g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 1
- Complexity: 644
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 7
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 82.8Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.0±0.1 g/cm3
- Boiling Point: 303.7±25.0 °C at 760 mmHg
- Flash Point: 137.5±23.2 °C
- PSA: 82.81000
- LogP: 2.43070
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
DIOSBULBIN-D Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
DIOSBULBIN-D Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3872-1 mg |
Diosbulbin D |
66756-57-8 | 1mg |
¥2835.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN3872-5mg |
Diosbulbin D |
66756-57-8 | 5mg |
¥ 4420 | 2024-07-20 | ||
| eNovation Chemicals LLC | K32556-10mg |
Diosbulbin D |
66756-57-8 | 98% | 10mg |
$1580 | 2024-05-24 | |
| TargetMol Chemicals | TN3872-5 mg |
Diosbulbin D |
66756-57-8 | 98% | 5mg |
¥ 4,420 | 2023-07-11 | |
| TargetMol Chemicals | TN3872-1 mL * 10 mM (in DMSO) |
Diosbulbin D |
66756-57-8 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 4520 | 2023-09-15 | |
| TargetMol Chemicals | TN3872-1 ml * 10 mm |
Diosbulbin D |
66756-57-8 | 1 ml * 10 mm |
¥ 4520 | 2024-07-20 | ||
| eNovation Chemicals LLC | K32556-10mg |
Diosbulbin D |
66756-57-8 | 98% | 10mg |
$1580 | 2025-02-19 | |
| eNovation Chemicals LLC | K32556-10mg |
Diosbulbin D |
66756-57-8 | 98% | 10mg |
$1580 | 2025-02-25 | |
| A2B Chem LLC | AH18694-5mg |
Diosbulbin D |
66756-57-8 | 96.0% | 5mg |
$785.00 | 2024-04-19 | |
| A2B Chem LLC | AH18694-10mg |
Diosbulbin D |
66756-57-8 | 98% by HPLC | 10mg |
$1379.00 | 2023-12-30 |
DIOSBULBIN-D Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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